Cas no 1803688-86-9 (4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1803688-86-9
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4810376
• Update Time: 2025-10-21

4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-1-3-5(15)4(8(12,13)14)2-16-6(3)7(10)11/h2,7H,1H2,(H2,15,16)
• InChI Key： GLSAUJFPHNMHRJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(C(F)(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine with CAS No. 1803688-86-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 4, a bromomethyl group at position 3, a difluoromethyl group at position 2, and a trifluoromethyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine. Researchers have employed multi-component reactions and transition metal-catalyzed processes to construct this complex structure with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in assembling the bromomethyl and trifluoromethyl substituents onto the pyridine ring. These methods not only enhance the yield but also ensure the high purity required for downstream applications.

The electronic properties of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine make it an attractive candidate for use in drug discovery programs. The amino group at position 4 serves as a hydrogen bond donor, which can interact with biological targets such as enzymes or receptors. Meanwhile, the electron-withdrawing groups (difluoromethyl and trifluoromethyl) at positions 2 and 5 modulate the overall electron density of the pyridine ring, enhancing its ability to bind to specific biomolecules. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its biological applications, 4-Amino-3-(bromom methyl)-2-(difluor om ethyl)-5-(trifl u or om ethyl)pyridine has found utility in materials science. Its unique electronic configuration makes it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into conjugated polymers significantly improves their charge transport properties, leading to enhanced device performance.

From an environmental perspective, understanding the degradation pathways of 4-Amino-3-(brom om ethyl)-2-(difu or om ethyl)-5-(trifu or om ethyl)pyridine is crucial for assessing its potential impact on ecosystems. Recent investigations have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, yielding less toxic byproducts. These findings are particularly relevant for industries involved in chemical manufacturing, as they provide guidance for implementing safe disposal practices.

In conclusion, 4-Amino-3-(brom om ethyl)-2-(difu or om ethyl)-5-(trifu or om ethyl)pyridine with CAS No. 1803688-86-9 is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel drugs, advanced materials, and environmentally friendly chemical processes. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in scientific innovation.